![molecular formula C14H16N2O2 B8756138 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)Benzonitrile](/img/structure/B8756138.png)
2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)Benzonitrile
Cat. No. B8756138
M. Wt: 244.29 g/mol
InChI Key: ZHSSJYXITJXYMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04894374
Procedure details
A mixture of 10 g (0.0825 mol) p-fluorobenzonitrile, 47 g (0.3282 mol) of 1,4-dioxa-8-azaspiro[4.5]decane, 17 g (0.123 mol) of K2CO3, and 100 ml of acetonitrile is stirred at 90°-100° C. for three days. The reaction mixture is allowed to cool to ambient temperature, diluted with water and extracted with methylene chloride. The combined extracts are washed with brine, dried over Na2SO4, and concentrated in vacuo to give a pasty solid. Trituration with ethyl ether furnishes 13.4 g (67%) of title compound: m.p. 134°-135° C.; IR (KBr) 2210 and 1600 cm-1 ; NMR (CDCl3) δ 7.48 (d, 2H), 6.88 (d, 2H), 4.0 (s, 4H), 3.58-3.40 (m, 4H), and 1.90-1.70 (m, 4H).
Name
Yield
67%
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=1.[O:10]1[C:14]2([CH2:19][CH2:18][NH:17][CH2:16][CH2:15]2)[O:13][CH2:12][CH2:11]1.C([O-])([O-])=O.[K+].[K+].C(#N)C>O.C(OCC)C>[O:10]1[C:14]2([CH2:19][CH2:18][N:17]([C:8]3[CH:9]=[CH:2][CH:3]=[CH:4][C:5]=3[C:6]#[N:7])[CH2:16][CH2:15]2)[O:13][CH2:12][CH2:11]1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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FC1=CC=C(C#N)C=C1
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Name
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Quantity
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47 g
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Type
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reactant
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Smiles
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O1CCOC12CCNCC2
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Name
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Quantity
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17 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C(C)#N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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is stirred at 90°-100° C. for three days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride
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WASH
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Type
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WASH
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Details
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The combined extracts are washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to give a pasty solid
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
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Type
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product
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Smiles
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O1CCOC12CCN(CC2)C2=C(C#N)C=CC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.4 g | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 66.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
